Cas no 59974-40-2 (Tricyclo[3.3.1.13,7]decane, 1-(4-chlorophenyl)-)

Tricyclo[3.3.1.13,7]decane, 1-(4-chlorophenyl)- structure
59974-40-2 structure
Product Name:Tricyclo[3.3.1.13,7]decane, 1-(4-chlorophenyl)-
CAS No:59974-40-2
MF:C16H19Cl
MW:246.775063753128
CID:4057947
PubChem ID:2829796
Update Time:2025-04-22

Tricyclo[3.3.1.13,7]decane, 1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[3.3.1.13,7]decane, 1-(4-chlorophenyl)-
    • 1-(4-chlorophenyl)adamantane
    • SCHEMBL18705090
    • 59974-40-2
    • Inchi： 1S/C16H19Cl/c17-15-3-1-14(2-4-15)16-8-11-5-12(9-16)7-13(6-11)10-16/h1-4,11-13H,5-10H2
    • InChI Key： DNCPFBCUQVXYAA-UHFFFAOYSA-N
    • SMILES： C12(C3=CC=C(Cl)C=C3)CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 246.1175283Da
  • Monoisotopic Mass: 246.1175283Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

Tricyclo[3.3.1.13,7]decane, 1-(4-chlorophenyl)- Suppliers

Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
(CAS:59974-40-2)1-(4-chlorophenyl)adamantane
Order Number:CJC093
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 4 August 2025 09:50
Price ($):price inquiry
Email:2589440029@qq.com

Tricyclo[3.3.1.13,7]decane, 1-(4-chlorophenyl)- Related Literature

59974-40-2 (Tricyclo[3.3.1.13,7]decane, 1-(4-chlorophenyl)-) Related Products

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
(CAS:59974-40-2)1-(4-chlorophenyl)adamantane
CJC093
Purity:99%
Quantity:1kg
Price ($):Inquiry
Email